Cas no 579476-62-3 ([2,4'-Bipyridine]-4-carboxylic acid, 2'-methyl-, methyl ester)

• Product Name: [2,4'-Bipyridine]-4-carboxylic acid, 2'-methyl-, methyl ester
• CAS No: 579476-62-3
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1607629
• PubChem ID: 69490009
• Update Time: 2025-04-21

[2,4'-Bipyridine]-4-carboxylic acid, 2'-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [2,4'-Bipyridine]-4-carboxylic acid, 2'-methyl-, methyl ester
• 579476-62-3
• DB-198412
• SCHEMBL5564450
• 2'-methyl-[2,4']bipyridinyl-4-carboxylic acid methyl ester
• methyl 2-(2-methylpyridin-4-yl)pyridine-4-carboxylate
• VLGJAQOVHJDEAJ-UHFFFAOYSA-N

• Inchi： 1S/C13H12N2O2/c1-9-7-10(3-5-14-9)12-8-11(4-6-15-12)13(16)17-2/h3-8H,1-2H3
• InChI Key： VLGJAQOVHJDEAJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(C=1)C1C=CN=C(C)C=1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08